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Compound of Interest

Compound Name: Uv-123

Cat. No.: B155743

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidance on the recommended dosage of UV-123 for
the effective stabilization of polypropylene (PP) against degradation caused by ultraviolet (UV)
radiation. This document includes summaries of quantitative data, detailed experimental
protocols for performance evaluation, and visualizations of the degradation and stabilization
mechanisms.

Introduction to UV-123

UV-123 is a high-performance Hindered Amine Light Stabilizer (HALS) used to protect
polymers from photodegradation. Its chemical name is Bis(1-octyloxy-2,2,6,6-tetramethyl-4-
piperidyl)sebacate, with the CAS Number 129757-67-1. As a liquid, low-basicity stabilizer, UV-
123 offers excellent compatibility with polypropylene and is effective in preventing the loss of
mechanical properties, discoloration, and surface cracking caused by UV exposure.[1][2][3]

Mechanism of Polypropylene Degradation and UV-
123 Stabilization

Polypropylene is susceptible to degradation when exposed to UV radiation, which initiates a
free-radical chain reaction leading to the scission of polymer chains and a loss of physical and
mechanical properties.[4][5] HALS, such as UV-123, do not absorb UV radiation but instead act
as radical scavengers, interrupting the degradation cycle.
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The stabilization mechanism of UV-123 involves a cyclic process where the HALS is
regenerated, allowing it to neutralize multiple free radicals, thus providing long-term protection
to the polymer matrix.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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